N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine

• IUPAC Name: N-[(1-ethylbenzimidazol-2-yl)methyl]-1-(3-phenylpropyl)piperidin-3-amine
• InChI: InChI=1S/C24H32N4/c1-2-28-23-15-7-6-14-22(23)26-24(28)18-25-21-13-9-17-27(19-21)16-8-12-20-10-4-3-5-11-20/h3-7,10-11,14-15,21,25H,2,8-9,12-13,16-19H2,1H3
• InChI Key: PPCDJWWLCNJYIY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CNC3CCCN(C3)CCCC4=CC=CC=C4
• Molecular Formula: C24H32N4
• Molecular Weight: 376.5 g/mol

Description

N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine is a chemical compound that has been synthesized and researched for its potential use in scientific studies. This compound has been found to have various biochemical and physiological effects, making it a valuable tool in research applications.

Mechanism of Action

The mechanism of action of N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine is not fully understood. However, it has been suggested that this compound may act as an antagonist at certain receptors in the central nervous system, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine has been found to have various biochemical and physiological effects. This compound has been shown to decrease blood pressure and heart rate in animal studies, suggesting its potential use in the treatment of hypertension. Additionally, this compound has been found to have neuroprotective effects in studies on Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine in lab experiments is its potential therapeutic effects, making it a valuable tool in the development of new treatments for various diseases. However, one limitation of this compound is its limited availability and high cost, which may restrict its use in certain studies.

Future Directions

There are several future directions for research on N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine. One direction is to further investigate the compound's mechanism of action and potential therapeutic effects in the treatment of various diseases. Another direction is to explore the use of this compound in combination with other drugs for enhanced therapeutic effects. Additionally, further research can be done to improve the synthesis method and increase the availability of this compound for scientific research.

Synthesis Methods

The synthesis of N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine involves the reaction of 1-(3-phenylpropyl)piperidin-4-amine with 1-ethyl-1H-benzimidazole-2-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified through various methods such as column chromatography.

Scientific Research Applications

N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine has been used in various scientific research applications, including studies on the central nervous system and cardiovascular system. This compound has been found to have potential therapeutic effects in the treatment of various diseases such as hypertension and Alzheimer's disease.